BENGHE Foundational & Exploratory

Check Availability & Pricing

commercial availability and suppliers of 4-
Nitrophenethyl bromide

Author: BenchChem Technical Support Team. Date: December 2025

Compound of Interest

Compound Name: 4-Nitrophenethyl bromide

Cat. No.: B145958

4-Nitrophenethyl Bromide: A Technical Guide for
Researchers

An In-depth Whitepaper on the Commercial Availability, Physicochemical Properties, and
Applications of a Key Research Chemical

For researchers, scientists, and professionals in drug development, 4-Nitrophenethyl bromide
(CAS No. 5339-26-4) is a valuable reagent, primarily utilized as a specific substrate for the
Theta-class of Glutathione S-transferases (GSTs). This technical guide provides a
comprehensive overview of its commercial availability, key suppliers, physicochemical
properties, and relevant experimental contexts.

Commercial Availability and Suppliers

4-Nitrophenethyl bromide is readily available from a variety of chemical suppliers catering to
the research and development sector. Purity levels are typically high, with most suppliers
offering grades of 298% or 99%.[1][2] The compound is generally supplied as a slightly yellow
to light yellow crystalline solid.[1][3]

Key global suppliers include:

¢ Sigma-Aldrich (Merck): Offers the compound with a stated purity of 98%. While a specific
Certificate of Analysis (CoA) for a particular lot is available upon request, general
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documentation is accessible on their website.

e Thermo Scientific Chemicals (formerly Acros Organics): Provides 4-Nitrophenethyl
bromide with a purity of 98%.[4]

o Santa Cruz Biotechnology (SCBT): Lists the product with a purity of 298%.[2]

e LGC Standards (TRC): Supplies the compound and provides the option for exact weight
packaging with a corresponding certificate.[5]

e TCI (Tokyo Chemical Industry): Offers the product with a purity of >98.0% as determined by
gas chromatography (GC).[6]

o Apollo Scientific: Lists 4-Nitrophenethyl bromide with a purity of 98%.[7]

e Home Sunshine Pharma: A manufacturer and supplier in China offering the product with an
assay of 299.0%.[1]

Nanjing Winsome Chemical Limited: Provides the compound with a content of 98%.[3]

Pricing and packaging sizes vary by supplier, with quantities typically ranging from grams to
kilograms to meet diverse research needs.

Physicochemical and Safety Data

A summary of the key physicochemical properties of 4-Nitrophenethyl bromide is presented
in the table below. This data has been compiled from various supplier and database sources.
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Property Value Source(s)
CAS Number 5339-26-4 [2]8]
Molecular Formula CsHsBrNO2 [2][8]
Molecular Weight 230.06 g/mol [2][8]
Melting Point 67-70 °C [1]

Boiling Point 116 °C at 0.2 mmHg [1]

Density 1.562 g/cm3 [1]
Refractive Index 1.595 [1]

Purity >98% or 299% [1112]
Soluble in methanol and
Solubility chloroform, partly soluble in [9]

water.

Safety Information: 4-Nitrophenethyl bromide is classified as an irritant.[8] Safety data sheets

(SDS) from suppliers indicate that it can cause skin and serious eye irritation, and may cause

respiratory irritation.[10][11] It is recommended to handle this compound with appropriate

personal protective equipment, including gloves, safety goggles, and a lab coat, in a well-

ventilated area.

Synthesis and Potential Impurities

While detailed, step-by-step synthesis protocols are not readily available in the public domain,

a common synthetic route involves the nitration of 2-phenylethyl bromide. One cited method

describes the synthesis from 3-bromophenyl ethane using a nitrating mixture of fuming nitric

acid and acetic anhydride in acetic acid at low temperatures.[12]

A generalized workflow for this synthesis is depicted below:

Synthesis workflow of 4-Nitrophenethyl bromide.
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Given this synthetic route, potential impurities could include the starting material (2-phenylethyl
bromide), the ortho- and meta-isomers of the nitrated product, and di-nitrated byproducts. The
purity of the final product is typically ensured by recrystallization. A detailed impurity profile
would be available on a lot-specific Certificate of Analysis from the supplier.

Experimental Applications and Protocols

The primary application of 4-Nitrophenethyl bromide in a research context is as a substrate
for Glutathione S-transferases (GSTs), particularly for the Theta-class isozyme (GST T1-1).[2]
GSTs are a family of enzymes involved in the detoxification of a wide range of xenobiotic and
endogenous compounds. The enzymatic reaction involves the conjugation of the electrophilic
4-nitrophenethyl bromide with the thiol group of glutathione.

The metabolic pathway of 4-Nitrophenethyl bromide via GST conjugation is illustrated below:

4-Nitrophenethyl Bromide Conjugation 4-Nitrophenethyl-

Glutathione Conjugate

Glutathione S-transferase
(GST T1-1)

Glutathione (GSH) HBr

Click to download full resolution via product page

Metabolic pathway of 4-Nitrophenethyl bromide.

Glutathione S-Transferase (GST) Activity Assay

While a specific, detailed protocol for a GST assay using 4-Nitrophenethyl bromide is not
readily available in public literature, a general spectrophotometric method can be adapted from
protocols using the more common substrate, 1-chloro-2,4-dinitrobenzene (CDNB).[13][14] The
principle of the assay is to monitor the increase in absorbance at a specific wavelength
resulting from the formation of the glutathione conjugate.
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General Adapted Protocol Outline:
» Reagent Preparation:

o Prepare a stock solution of 4-Nitrophenethyl bromide in a suitable organic solvent (e.g.,
ethanol or DMSO).

o Prepare a stock solution of reduced glutathione (GSH) in an appropriate assay buffer (e.g.,
phosphate buffer, pH 6.5-7.5).

o Prepare the enzyme extract (e.g., cell lysate, tissue homogenate, or purified GST).
e Assay Procedure:

o In a UV-transparent cuvette or 96-well plate, combine the assay buffer, GSH solution, and
the enzyme sample.

o Initiate the reaction by adding a specific concentration of the 4-Nitrophenethyl bromide
solution.

o Immediately monitor the change in absorbance over time at a predetermined wavelength
(which would need to be empirically determined for the 4-nitrophenethyl-glutathione
conjugate).

o Ablank reaction containing all components except the enzyme should be run to account
for any non-enzymatic conjugation.

o Data Analysis:

o Calculate the rate of the reaction (change in absorbance per minute) from the linear
portion of the kinetic curve.

o Use the molar extinction coefficient of the product to convert the rate of change in
absorbance to the rate of product formation (e.g., in nmol/min/mg of protein).

The following diagram outlines the general workflow for such a GST assay:
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General workflow for a GST activity assay.

Conclusion
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4-Nitrophenethyl bromide is a readily accessible and important tool for researchers studying
the Glutathione S-transferase enzyme family, particularly the Theta-class. Its well-defined
physicochemical properties and high purity from numerous commercial suppliers make it a
reliable reagent for in vitro studies. While detailed, publicly available experimental protocols
specifically using this substrate are sparse, established methodologies for GST assays can be
adapted for its use. This guide provides a foundational understanding for the procurement and
application of 4-Nitrophenethyl bromide in a research setting. For specific applications, it is
always recommended to consult lot-specific Certificates of Analysis and to optimize assay
conditions empirically.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

© 2025 BenchChem. All rights reserved. 8/8 Tech Support


https://home.sandiego.edu/~josephprovost/GST%20Assay%20Protocol.pdf
https://cdn.gbiosciences.com/pdfs/protocol/Glutathione%20S-Transferase%20Assay%20%5BColorimetric%5D.pdf
https://www.benchchem.com/product/b145958#commercial-availability-and-suppliers-of-4-nitrophenethyl-bromide
https://www.benchchem.com/product/b145958#commercial-availability-and-suppliers-of-4-nitrophenethyl-bromide
https://www.benchchem.com/product/b145958#commercial-availability-and-suppliers-of-4-nitrophenethyl-bromide
https://www.benchchem.com/product/b145958#commercial-availability-and-suppliers-of-4-nitrophenethyl-bromide
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b145958?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b145958?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

